Cas no 1249783-96-7 (4-Phenylcyclohexane-1-sulfonamide)

• Product Name: 4-Phenylcyclohexane-1-sulfonamide
• CAS No: 1249783-96-7
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD16677696
• CID: 4770896
• PubChem ID: 62085280
• Update Time: 2026-02-26

4-Phenylcyclohexane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-phenylcyclohexane-1-sulfonamide
• 4-Phenylcyclohexane-1-sulfonamide

• MDL： MFCD16677696
• Inchi： 1S/C12H17NO2S/c13-16(14,15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H2,13,14,15)
• InChI Key： KFWBOBULEAFYDJ-UHFFFAOYSA-N
• SMILES： S(C1CCC(C2C=CC=CC=2)CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5

Additional information on 4-Phenylcyclohexane-1-sulfonamide

Recent Advances in the Study of 4-Phenylcyclohexane-1-sulfonamide (CAS: 1249783-96-7)

4-Phenylcyclohexane-1-sulfonamide (CAS: 1249783-96-7) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a phenylcyclohexyl backbone and a sulfonamide functional group, has been explored for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 4-Phenylcyclohexane-1-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in various physiological and pathological processes. The researchers employed X-ray crystallography and molecular docking techniques to elucidate the binding mode of the compound within the active site of the enzyme. Their findings revealed that the sulfonamide group forms critical hydrogen bonds with the zinc ion and surrounding residues, resulting in potent inhibition of carbonic anhydrase IX, a target of interest in cancer therapy.

In addition to its enzyme inhibitory properties, 4-Phenylcyclohexane-1-sulfonamide has also been evaluated for its potential as a modulator of G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that this compound exhibits selective binding affinity for the serotonin 5-HT₆ receptor, a GPCR involved in cognitive function and neuropsychiatric disorders. The study utilized radioligand binding assays and functional cAMP assays to demonstrate the compound's ability to act as an inverse agonist, suggesting its utility in the development of novel therapeutics for Alzheimer's disease and schizophrenia.

Structural modifications of 4-Phenylcyclohexane-1-sulfonamide have also been a focus of recent research. A 2024 paper in ACS Chemical Biology described the synthesis of a series of analogs with varying substituents on the phenyl ring and cyclohexane moiety. The authors employed a combination of computational chemistry and high-throughput screening to identify derivatives with improved pharmacokinetic properties, such as enhanced metabolic stability and blood-brain barrier permeability. One such analog, bearing a para-fluoro substituent on the phenyl ring, exhibited a 3-fold increase in potency compared to the parent compound.

The safety profile and toxicological aspects of 4-Phenylcyclohexane-1-sulfonamide have also been investigated. A recent toxicokinetic study in rats, published in Chemical Research in Toxicology, reported that the compound displays favorable pharmacokinetic parameters, including moderate oral bioavailability and a half-life suitable for once-daily dosing. However, the study also noted dose-dependent hepatotoxicity at higher concentrations, highlighting the need for further optimization to minimize off-target effects.

In conclusion, 4-Phenylcyclohexane-1-sulfonamide (CAS: 1249783-96-7) represents a promising scaffold for the development of novel therapeutic agents. Its versatility as an enzyme inhibitor and receptor modulator, coupled with ongoing efforts to optimize its structure and pharmacokinetic properties, positions it as a valuable tool in chemical biology and drug discovery. Future research directions may include the exploration of its applications in combination therapies and the development of targeted delivery systems to enhance its efficacy and safety.